Cas no 75000-59-8 (5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 75000-59-8
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• MDL: MFCD02662134
• CID: 5228920
• Update Time: 2026-03-07

5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02662134
• Inchi： 1S/C16H14ClN3OS/c1-11-6-8-12(9-7-11)20-15(18-19-16(20)22)10-21-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： ZVIVZWQFCLTPAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(COC2C=CC=CC=2Cl)=NN=C1S

Additional information on 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

Research Brief on 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 75000-59-8)

Recent studies on the compound 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 75000-59-8) have highlighted its potential applications in medicinal chemistry and drug development. This heterocyclic compound, belonging to the 1,2,4-triazole family, has garnered attention due to its unique structural features and promising biological activities. Researchers have been investigating its synthesis, physicochemical properties, and pharmacological effects to explore its therapeutic potential.

A key focus of current research is the compound's antimicrobial properties. Several in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens. The presence of the chlorophenoxy and methylphenyl groups, along with the triazole-thiol moiety, appears to contribute to its mechanism of action, which may involve interference with microbial cell wall synthesis or enzyme inhibition. These findings suggest potential applications in developing new antimicrobial agents, particularly in addressing drug-resistant infections.

Beyond antimicrobial activity, recent investigations have explored the compound's potential as an anticancer agent. Preliminary studies indicate that 75000-59-8 may exhibit selective cytotoxicity against certain cancer cell lines, possibly through induction of apoptosis or cell cycle arrest. The molecular mechanisms underlying these effects are currently being elucidated, with particular attention to the compound's interactions with cellular targets such as kinases and other regulatory proteins.

The synthesis and structural modification of 75000-59-8 have also been areas of active research. Recent publications describe optimized synthetic routes that improve yield and purity while reducing environmental impact. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key molecular features responsible for its biological activities, providing valuable insights for the design of more potent derivatives.

From a pharmaceutical development perspective, researchers have begun investigating the compound's pharmacokinetic properties and formulation challenges. While showing promising in vitro activity, issues such as solubility, stability, and bioavailability need to be addressed for potential clinical applications. Several research groups are exploring prodrug strategies and novel delivery systems to overcome these limitations.

In conclusion, 5-[(2-chlorophenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol represents a promising scaffold for drug development across multiple therapeutic areas. Ongoing research continues to uncover its full potential while addressing the challenges associated with its pharmaceutical development. Future studies are expected to focus on preclinical evaluation and further optimization of its pharmacological profile.